4-(4-(2-Amino-2-methylpropyl)phenoxy)benzamide

• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• IUPAC Name: 4-[4-(2-amino-2-methylpropyl)phenoxy]benzamide
• InChI: InChI=1S/C17H20N2O2/c1-17(2,19)11-12-3-7-14(8-4-12)21-15-9-5-13(6-10-15)16(18)20/h3-10H,11,19H2,1-2H3,(H2,18,20)
• InChI Key: CGIGDATUVOVBDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)N)N

Description

4-(4-(2-Amino-2-methylpropyl)phenoxy)benzamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous 30% H2O2 (62.1 mL, 548 mmol) was added dropwise to a mixture of 4-(4-(2-amino-2-methylpropyl)phenoxy)benzonitrile (53.2 g, 200 mmol), K2CO3 (15.78 g, 114 mmol) and DMSO (270 mL) over 20 min while the temperature was held at 20° C. with a cooling bath. The mixture was stirred at this temperature for 1 h after the addition was complete, and then water (209 mL) was added slowly. The slurry was cooled in an ice bath with stirring for 1 h, and the product was then filtered, washed with water and dried in vacuo at 50° C. to yield 55.0 g (97%) of white solid. Analysis by HPLC indicated purity of >99%. NMR.